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Compound of Interest

(4-(Aminomethyl)phenyl)methanol
Compound Name:
hydrochloride

Cat. No.: B112510

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of [4-(Aminomethyl)phenyllmethanol
hydrochloride, a versatile intermediate compound with significant applications in
pharmaceutical synthesis. The document details its chemical identity, physicochemical
properties, a detailed synthesis protocol, and its role as a key building block in the development
of therapeutic agents. This guide is intended for researchers, scientists, and professionals in
the field of drug development, offering critical data and methodologies to support further
research and application.

Chemical Identity and Nomenclature

The compound of interest is chemically identified as (4-(Aminomethyl)phenyl)methanol
hydrochloride. Its systematic International Union of Pure and Applied Chemistry (IUPAC)
name is [4-(aminomethyl)phenyl]methanol;hydrochloride[1].

Table 1: Chemical Identifiers
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Identifier Value

[4-
(aminomethyl)phenyllmethanol;hydrochloride[1]

IUPAC Name

CAS Number 34403-46-8[1][2]
Molecular Formula CsH12CINO[1]
Molecular Weight 173.64 g/mol [1][2]

(4-Aminomethyl)benzyl alcohol hydrochloride, 4-
Synonyms (Aminomethyl)phenylmethanol hydrochloride[1]

[2](3]

Physicochemical Properties

A thorough understanding of the physicochemical properties of [4-
(aminomethyl)phenyllmethanol hydrochloride is essential for its application in chemical
synthesis and drug formulation.

Table 2: Physicochemical Data

Property Value Source
Melting Point 80-82 °C [4]
pKa (Predicted) 14.44 +0.10 [415]
N Soluble in DMSO and
Solubility [4][5]
Methanol
Appearance Off-White Solid [4]

Synthesis Protocol

The following section provides a detailed experimental protocol for the synthesis of [4-
(aminomethyl)phenyllmethanol hydrochloride via the reduction of 4-hydroxymethylbenzonitrile.

Reaction Scheme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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